Cas no 1360964-01-7 (6-fluoro-3-methyl-1H-indazole-5-carboxylic acid)

• Product Name: 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid
• CAS No: 1360964-01-7
• MF: C₉H₇FN₂O₂
• MW: 194.16
• CID: 5099898
• Update Time: 2026-03-03

6-fluoro-3-methyl-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carboxylic acid, 6-fluoro-3-methyl-
• 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid

• Inchi： 1S/C9H7FN2O2/c1-4-5-2-6(9(13)14)7(10)3-8(5)12-11-4/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： UOGPBMKOXQEYSJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(O)=O)C(F)=C2)C(C)=N1

Additional information on 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid

Introduction to 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid (CAS No. 1360964-01-7)

6-fluoro-3-methyl-1H-indazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1360964-01-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the indazole family, characterized by a fused benzene and pyrrole ring system. The presence of a fluorine atom at the 6-position and a methyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid contribute to its potential biological activity. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In particular, fluorinated indazoles have garnered attention due to their role in enhancing the efficacy of various therapeutic agents. The carboxylic acid functionality at the 5-position further expands its utility as a precursor or intermediate in synthesizing more complex pharmacophores.

In recent years, there has been growing interest in indazole derivatives as candidates for treating a wide range of diseases, including cancer, infectious disorders, and neurological conditions. The fluorine-substituted indazoles, such as 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid, have been extensively studied for their potential to interact with biological targets such as enzymes and receptors. For instance, research has demonstrated that fluorinated indazoles can exhibit inhibitory effects on kinases and other enzymes involved in tumor progression.

One of the most compelling aspects of 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid is its versatility in medicinal chemistry. The compound serves as a versatile building block for designing novel drug candidates. By modifying its structure, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. For example, the introduction of additional substituents or functional groups can alter its solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid interacts with biological systems. These tools allow scientists to predict binding affinities, optimize drug-like properties, and identify potential side effects before conducting expensive wet-lab experiments. Such computational approaches have been instrumental in accelerating the drug discovery process and improving the success rate of clinical trials.

The synthesis of 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid is another area of active research. Chemists have developed various synthetic routes to produce this compound efficiently and in high yield. These methods often involve multi-step organic transformations, including cyclization reactions, halogenation processes, and carboxylation steps. The development of sustainable synthetic protocols is particularly important in modern pharmaceutical research, as it aligns with green chemistry principles and reduces environmental impact.

The pharmacological profile of 6-fluoro-3-methyl-1H-indazole-5-carboxylic acid has been explored through both in vitro and in vivo studies. Preclinical investigations have revealed promising results regarding its potential therapeutic applications. For instance, studies suggest that this compound may exhibit anti-inflammatory, antiviral, or anticancer properties depending on its specific derivatives. These findings underscore the importance of further research to fully harness its medicinal potential.

In conclusion,6-fluoro-3-methyl-1H-indazole-5-carboxylic acid (CAS No. 1360964-01-7) represents a fascinating compound with significant implications for pharmaceutical science. Its unique structural features and biological activities make it a valuable candidate for drug development. As research continues to uncover new applications and synthetic methodologies,6-fluoro-3-methyl-1H-indazole-5-carboxylic acid is poised to play an increasingly important role in addressing unmet medical needs.